Cas no 2877642-67-4 (4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine)

• Product Name: 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine
• CAS No: 2877642-67-4
• MF: C₁₅H₂₂N₄O₂
• MW: 290.360783100128
• CID: 5330340
• PubChem ID: 165434690
• Update Time: 2025-06-13

4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 2877642-67-4
• 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine
• F6752-6981
• AKOS040865999
• [1-(3,6-Dimethyl-2-pyrazinyl)-3-pyrrolidinyl]-4-morpholinylmethanone

• Inchi： 1S/C15H22N4O2/c1-11-9-16-12(2)14(17-11)19-4-3-13(10-19)15(20)18-5-7-21-8-6-18/h9,13H,3-8,10H2,1-2H3
• InChI Key： VRORBYVXOBUJNI-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC(C)=CN=C2C)C1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 290.17427596g/mol
• Monoisotopic Mass: 290.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.1±50.0 °C(Predicted)
• pka: 4.20±0.10(Predicted)

Additional information on 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine

Introduction to 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine (CAS No. 2877642-67-4)

4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine, identified by its Chemical Abstracts Service (CAS) number 2877642-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a pyrrolidine core linked to a morpholine moiety through an amide bond. The presence of a 3,6-dimethylpyrazin-2-yl substituent further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural composition of 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine is meticulously designed to interact with biological targets in a highly specific manner. The pyrrolidine ring, known for its ability to mimic natural amino acid structures, facilitates strong binding interactions with enzymes and receptors. Meanwhile, the morpholine ring contributes to the compound's solubility and stability in aqueous environments, which is crucial for its potential use in drug formulations. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, pyrazine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The 3,6-dimethylpyrazin-2-yl moiety in 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine is particularly noteworthy, as it has been shown to enhance the compound's binding affinity to certain protein targets. This modification has been inspired by earlier findings that demonstrated the efficacy of dimethylpyrazine derivatives in modulating enzyme activity and cellular signaling pathways.

One of the most compelling aspects of 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine is its potential as a pharmacophore in drug discovery. The combination of the pyrrolidine and morpholine rings creates a multifaceted structure that can be fine-tuned to achieve desired pharmacological effects. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs of this compound that exhibit enhanced potency and selectivity. These efforts have led to several promising candidates that are currently undergoing further investigation in preclinical studies.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The study of 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine exemplifies how strategic modifications can lead to significant improvements in biological activity. For instance, the introduction of functional groups at specific positions on the pyrrolidine ring has been found to modulate interactions with target proteins. Such insights are invaluable for designing molecules that can effectively interfere with disease-causing pathways while minimizing side effects.

The synthesis of 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound efficiently. These techniques not only improve yield but also enhance purity, which are critical factors for pharmaceutical applications.

The pharmacological profile of 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine has been evaluated through in vitro and in vivo studies. Initial experiments have revealed promising results regarding its ability to inhibit specific enzymes and modulate cellular responses. For example, researchers have observed that this compound exhibits inhibitory activity against certain kinases involved in cancer progression. Additionally, its interaction with other biological targets suggests potential therapeutic applications in managing inflammatory diseases and neurological disorders.

The development of novel drug candidates is often hindered by challenges such as poor bioavailability and off-target effects. However, the unique structural features of 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine offer opportunities to address these issues. By optimizing its chemical properties through molecular design principles, scientists aim to enhance its pharmacokinetic profile while maintaining or improving its therapeutic efficacy. This approach aligns with current trends in drug development toward creating more targeted and safer medications.

The future prospects of 4-[1-(3,6-dimethylpyrazin-2-yl)pyrrolidine-3-carbonyl]morpholine are bright, given the ongoing interest in heterocyclic compounds as drug candidates. As research continues to uncover new biological activities and mechanisms of action associated with this class of molecules, compounds like this one are likely to play a significant role in next-generation therapeutics. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical applications that benefit patients worldwide.